Cas no 1078160-58-3 (N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride)

• Product Name: N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride
• CAS No: 1078160-58-3
• MF: C₈H₁₅ClN₄O
• MW: 218.683900117874
• CID: 4570413
• Update Time: 2025-06-09

N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-2-(METHYLAMINO)ACETAMIDE HYDROCHLORIDE
• N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride

• Inchi： 1S/C8H14N4O.ClH/c1-5-8(6(2)12-11-5)10-7(13)4-9-3;/h9H,4H2,1-3H3,(H,10,13)(H,11,12);1H
• InChI Key： ZGNYSYPRPXBICT-UHFFFAOYSA-N
• SMILES： N(C1=C(NN=C1C)C)C(=O)CNC.Cl

Additional information on N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride

Introduction to N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride (CAS No. 1078160-58-3)

N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride, identified by its CAS number 1078160-58-3, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The pyrazole core structure is a key feature of this molecule, contributing to its unique chemical and biological properties. Pyrazoles are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. The presence of substituents such as 3,5-dimethyl and methylamino groups further enhances the compound's potential by modulating its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyrazole derivatives. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of atoms in N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride suggests that it may exhibit similar properties, making it a candidate for further investigation.

The hydrochloride salt form of this compound is particularly noteworthy, as it enhances the solubility and stability of the molecule. This is a common practice in pharmaceutical chemistry to improve the bioavailability and pharmacological activity of active ingredients. The hydrochloride salt also facilitates easier formulation and administration in clinical settings.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of small molecules with biological targets more accurately. These tools have been instrumental in identifying potential drug candidates like N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride. By leveraging these technologies, scientists can design experiments that optimize the development process and increase the likelihood of success in clinical trials.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions, for instance, has been particularly effective in constructing the pyrazole core structure efficiently.

In addition to its potential therapeutic applications, N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride may also serve as a valuable tool in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological pathways and develop new insights into disease processes. This compound could be used in high-throughput screening assays to identify novel drug targets or in structure-based drug design approaches.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be approved for clinical use. Preclinical studies involving N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride are ongoing to assess its toxicity profile, pharmacokinetics, and pharmacodynamics. These studies are essential for determining the appropriate dosage regimen and identifying any potential side effects that may arise from its use.

The role of academic institutions and pharmaceutical companies in advancing drug discovery cannot be overstated. Collaborative efforts between researchers from different disciplines have led to significant breakthroughs in understanding the molecular basis of diseases and developing effective treatments. N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride is a testament to these collaborative efforts and represents a promising avenue for future research.

In conclusion, N-(3,5-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)acetamide hydrochloride (CAS No. 1078160-58-3) is a compound with significant potential in pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activities, this compound may play a crucial role in the development of novel treatments for human diseases.